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Compound of Interest

Compound Name: 4-tert-Butylbenzoyl chloride

Cat. No.: B154879 Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 4-tert-butylbenzoyl chloride (CAS No. 1710-98-1). The information is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identifier and Properties:

Property Value

Molecular Formula C₁₁H₁₃ClO

Molecular Weight 196.67 g/mol

Appearance Clear to light yellow liquid

Boiling Point 135 °C at 20 mmHg

Density 1.007 g/mL at 25 °C

Flash Point 87 °C (188.6 °F) - closed cup

Hazard Identification and Personal Protective
Equipment (PPE)
4-tert-Butylbenzoyl chloride is a corrosive and combustible liquid that is harmful if swallowed,

inhaled, or absorbed through the skin. It causes severe skin burns and eye damage and reacts

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b154879?utm_src=pdf-interest
https://www.benchchem.com/product/b154879?utm_src=pdf-body
https://www.benchchem.com/product/b154879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with water to liberate toxic hydrogen chloride gas.[1][2][3] Strict adherence to PPE guidelines is

mandatory.

Required Personal Protective Equipment:

Equipment Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a full-face shield.[4][5][6]

Protects against severe eye

burns and splashes of the

corrosive liquid.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[4][7]

Prevents skin contact, which

can cause severe burns and

harmful absorption.

Body Protection
Chemical-resistant apron or

coveralls.[4][5]

Protects against skin exposure

from splashes or spills.[4]

Respiratory Protection

NIOSH/MSHA-approved

respirator with a suitable

cartridge (e.g., Type ABEK

EN14387 filter).

Necessary when working

outside a fume hood or if vapor

concentrations are high, as

inhalation causes chemical

burns to the respiratory tract.

[8][3]

Safe Handling and Storage Procedures
All operations involving 4-tert-butylbenzoyl chloride must be conducted in a designated area,

specifically within a certified chemical fume hood to minimize inhalation exposure.[8][6]

Step-by-Step Handling Protocol:

Preparation: Ensure an eyewash station and safety shower are readily accessible and

unobstructed.[8][9] Have spill cleanup materials (inert absorbent, non-combustible material

like sand or vermiculite) available.[8]

Personal Protective Equipment: Don all required PPE as specified in the table above before

handling the chemical.
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Dispensing: Handle in a chemical fume hood. Keep the container tightly closed when not in

use. Avoid contact with moisture, as it reacts to produce toxic gas.[2]

Reaction Setup: If used in a reaction, ensure the apparatus is dry and, if necessary, under an

inert atmosphere (e.g., nitrogen).[2][3] Reactions can be exothermic, so appropriate cooling

measures may be necessary.[6]

Post-Handling: Wash hands and any exposed skin thoroughly after handling, even if gloves

were worn.[8][2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as bases,

strong oxidizing agents, and metals.[2][3]

The storage area should be designated for corrosive materials.[8]

Keep containers tightly sealed and protected from moisture.[8][2]

Emergency and First Aid Procedures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-30 minutes, holding the

eyelids open.[9] Seek immediate medical

attention.[8][2]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[8] Flush the affected skin with plenty

of water for at least 15 minutes.[8] Seek

immediate medical attention.[8][2]

Inhalation

Move the victim to fresh air immediately.[8] If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration (do not use mouth-to-mouth).[8]

Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting.[8][2] If the person is

conscious, rinse their mouth with water and give

2-4 cupfuls of water or milk to drink.[8] Never

give anything by mouth to an unconscious

person.[8] Seek immediate medical attention.[8]

[2]

Spill and Waste Disposal Plan
Spill Response:

Evacuate the immediate area and remove all sources of ignition.[8]

Wearing full PPE, absorb the spill with an inert, non-combustible material such as sand,

earth, or vermiculite.[8] Do not use combustible materials like sawdust.[8]

Collect the absorbed material using spark-proof tools and place it into a suitable, labeled,

and closed container for hazardous waste disposal.[8][2]

Do not allow the spill to enter drains or waterways.[8]
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Waste Disposal:

Dispose of 4-tert-butylbenzoyl chloride and any contaminated materials as hazardous

waste.[8]

All waste generators must adhere to federal, state, and local hazardous waste regulations for

complete and accurate classification and disposal.[8][3]

Empty containers may retain product residue and should be treated as hazardous waste.[8]

Workflow for Handling 4-tert-Butylbenzoyl Chloride
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Preparation
- Verify fume hood function
- Check eyewash/shower

- Prepare spill kit

Don PPE
- Goggles & Face Shield

- Resistant Gloves
- Lab Coat/Apron

- Respirator (if needed)

Proceed

Chemical Handling
(Inside Fume Hood)
- Dispense chemical

- Keep container sealed
- Avoid moisture

Proceed

Experimental Procedure
- Use dry glassware

- Control for exotherms

Begin Experiment

Emergency Event
(Spill or Exposure)

If spill/exposure occurs

Post-Handling Cleanup
- Decontaminate surfaces
- Wash hands thoroughly

Experiment Complete

Waste Disposal
- Collect in labeled container

- Follow hazardous waste protocol

Generate Waste

If spill/exposure occurs

Secure Storage
- Tightly sealed container
- Cool, dry, ventilated area

- Corrosives cabinet

Store Unused Chemical Dispose of Contaminated PPE

First Aid & Spill Response
- Use eyewash/shower

- Absorb spill with inert material

Initiate Response

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-tert-butylbenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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